Cas no 1021222-70-7 (5-(benzyloxy)-N-(4-butylphenyl)-1-methyl-4-oxo-1,4-dihydropyridine-2-carboxamide)

• Product Name: 5-(benzyloxy)-N-(4-butylphenyl)-1-methyl-4-oxo-1,4-dihydropyridine-2-carboxamide
• CAS No: 1021222-70-7
• MF: C₂₄H₂₆N₂O₃
• MW: 390.474846363068
• CID: 6146857
• PubChem ID: 42440870
• Update Time: 2025-10-23

5-(benzyloxy)-N-(4-butylphenyl)-1-methyl-4-oxo-1,4-dihydropyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(benzyloxy)-N-(4-butylphenyl)-1-methyl-4-oxo-1,4-dihydropyridine-2-carboxamide
• F5317-0099
• 1021222-70-7
• AKOS024506356
• VU0641586-1
• N-(4-butylphenyl)-1-methyl-4-oxo-5-phenylmethoxypyridine-2-carboxamide

• Inchi： 1S/C24H26N2O3/c1-3-4-8-18-11-13-20(14-12-18)25-24(28)21-15-22(27)23(16-26(21)2)29-17-19-9-6-5-7-10-19/h5-7,9-16H,3-4,8,17H2,1-2H3,(H,25,28)
• InChI Key： JUYGXSRREGXYBI-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C(C=C(C(NC2C=CC(=CC=2)CCCC)=O)N(C)C=1)=O

Computed Properties

• Exact Mass: 390.19434270g/mol
• Monoisotopic Mass: 390.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 58.6Ų

Additional information on 5-(benzyloxy)-N-(4-butylphenyl)-1-methyl-4-oxo-1,4-dihydropyridine-2-carboxamide

5-(Benzyloxy)-N-(4-butylphenyl)-1-methyl-4-oxo-1,4-dihydropyridine-2-carboxamide: A Comprehensive Overview

The compound with CAS No. 1021222-70-7, known as 5-(benzyloxy)-N-(4-butylphenyl)-1-methyl-4-oxo-1,4-dihydropyridine-2-carboxamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and material science. This compound belongs to the class of dihydropyridines, which are well-known for their applications in drug development, particularly in the treatment of cardiovascular diseases. The dihydropyridine core of this molecule is a key structural feature that contributes to its pharmacological activity.

Recent studies have highlighted the importance of benzyloxy substituents in modulating the pharmacokinetic properties of dihydropyridine derivatives. The benzyloxy group attached at the 5-position of the dihydropyridine ring enhances the compound's solubility and bioavailability, making it a promising candidate for drug delivery systems. Additionally, the 4-butylphenyl moiety introduces lipophilic character to the molecule, which is crucial for its interaction with biological membranes and receptor sites.

The synthesis of 5-(benzyloxy)-N-(4-butylphenyl)-1-methyl-4-oxo-1,4-dihydropyridine-2-carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have reported efficient routes for constructing the dihydropyridine skeleton, often utilizing palladium-catalyzed cross-coupling reactions to introduce the benzyloxy and 4-butylphenyl groups. These methods not only ensure high yields but also allow for precise control over the stereochemistry of the final product.

In terms of pharmacological activity, this compound has shown remarkable selectivity towards certain ion channels and receptors. Preclinical studies indicate that it exhibits potent inhibitory effects on voltage-gated calcium channels, which are critical targets in the management of hypertension and other cardiovascular disorders. Furthermore, its ability to modulate these channels without causing significant side effects makes it an attractive option for therapeutic development.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and molecular dynamics of this compound with unprecedented accuracy. Molecular docking studies reveal that the carboxamide group plays a pivotal role in stabilizing interactions with target proteins. This insight has guided further optimization efforts aimed at enhancing both efficacy and safety profiles.

Another area of interest is the potential application of this compound in drug delivery systems. Its unique structure allows for functionalization at multiple sites, enabling the development of prodrugs or targeted delivery vehicles. For instance, researchers have explored the use of this compound as a carrier for anti-cancer agents, leveraging its ability to penetrate cellular membranes effectively.

From an environmental standpoint, there is growing concern about the biodegradability and ecological impact of synthetic organic compounds. Studies on 5-(benzyloxy)-N-(4-butylphenyl)-1-methyl-4-oxo-1,4-dihydropyridine-2-carboxamide suggest that it undergoes rapid biodegradation under aerobic conditions, minimizing its environmental footprint. This property aligns with current trends towards sustainable chemistry and green pharmaceuticals.

In conclusion, 5-(benzyloxy)-N-(4-butylphenyl)-1-methyl-4-oxo-1,4-dihydropyridine-2-carboxamide represents a cutting-edge advancement in organic synthesis and pharmacology. Its unique structural features, coupled with promising preclinical results, position it as a leading candidate for future therapeutic applications. As research continues to uncover its full potential, this compound is poised to make significant contributions to both medicine and materials science.